2-(2-Amino-1-hydroxycyclobutyl)acetic acid

• CAS RN: 148219-08-3
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.15644

Description

2-(2-Amino-1-hydroxycyclobutyl)acetic acid is a natural product found in Streptomyces rochei with data available.

Scientific Research Applications

Synthesis and Characterization

• 2-(2-Amino-1-hydroxycyclobutyl)acetic acid is utilized in the synthesis of novel amino acid-bearing Schiff base ligands and their transition metal complexes. These complexes exhibit antioxidant properties and selective xanthine oxidase inhibitory activities, indicating potential pharmacological applications (Ikram et al., 2015).
• Triorganotin(IV) derivatives of similar amino acid compounds have been synthesized, showing potential for applications in medicinal chemistry (Baul et al., 2002).

Stereoselective Synthesis

• Research has focused on the stereoselective synthesis of α-amino-β-hydroxy six-membered heterocyclic phosphonic acids, analogues of serine, from compounds related to 2-(2-Amino-1-hydroxycyclobutyl)acetic acid. These compounds are significant in the synthesis of biologically active molecules and peptidomimetics (Louaisil et al., 2009).

Molecular Diversity and Radiosynthesis

• Squarate-based carbocyclic nucleosides have been synthesized using similar compounds, contributing to computational analyses and preliminary antitumor and antiviral screening (Lu et al., 2017).
• Improved synthesis of anti-[18F]FACBC, a non-natural amino acid for tumor imaging, was achieved using a precursor similar to 2-(2-Amino-1-hydroxycyclobutyl)acetic acid. This research is vital for the development of imaging techniques in medical diagnostics (McConathy et al., 2003).

Antimicrobial and Anti-Inflammatory Applications

• Aryloxyacetic acid analogs, synthesized using similar compounds, exhibited potent bioactivity against various pathogens, indicating their potential in antimicrobial applications (Dahiya et al., 2008).
• 2-Hydroxyethyl methacrylate copolymers, synthesized using related compounds, showed promising results as carriers for the controlled release of nonsteroidal anti-inflammatory drugs like diclofenac (Babazadeh, 2007).